Cas no 2171604-64-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid
• CAS No: 2171604-64-9
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6452416
• PubChem ID: 165958183
• Update Time: 2025-11-01

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-(thiophen-2-yl)acetic acid
• EN300-1484313
• 2171604-64-9

• Inchi： 1S/C27H26N2O5S/c30-25(29-24(26(31)32)23-13-6-14-35-23)20-11-5-12-22(20)28-27(33)34-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-4,6-10,13-14,20-22,24H,5,11-12,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZYHFZZMCWFDRRJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 133Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid (CAS No. 2171604-64-9): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid (CAS No. 2171604-64-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of fluorene and thiophene, two important heterocyclic compounds with a wide range of biological activities.

The molecular structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid is characterized by a fluorene moiety linked to a cyclopentyl ring through an amide bond, and a thiophene ring attached to the carboxylic acid group. This intricate arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the importance of fluorene derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antiviral treatments. The presence of the fluorene moiety in this compound suggests potential interactions with biological targets such as enzymes and receptors, which could be exploited for drug development. Additionally, the thiophene ring is known for its ability to enhance the lipophilicity and bioavailability of compounds, making it an attractive scaffold for medicinal chemists.

In terms of synthesis, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid can be prepared through a multi-step process involving the protection of functional groups, coupling reactions, and deprotection steps. The synthetic route typically starts with the formation of the fluorene-cyclopentyl intermediate, followed by the introduction of the thiophene moiety and the final carboxylic acid group. This synthetic strategy allows for precise control over the stereochemistry and regiochemistry of the final product, ensuring high purity and yield.

The biological evaluation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid has revealed promising results in several in vitro and in vivo models. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways such as COX and LOX. Furthermore, preliminary data suggest that it may have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

In addition to its therapeutic potential, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid has also been investigated for its use as a fluorescent probe in cellular imaging applications. The presence of the fluorene moiety provides strong fluorescence properties, making it suitable for monitoring cellular processes and drug delivery systems.

The safety profile of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid is an important consideration for its development as a pharmaceutical agent. Preclinical studies have demonstrated that this compound has low toxicity and good pharmacokinetic properties, which are essential for ensuring patient safety and efficacy. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-(thiophen-2-yl)acetic acid (CAS No. 2171604-64-9) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.